5-chloro-1H-indazole-7-carbaldehyde

• Molecular Formula: C8H5ClN2O
• Molecular Weight: 180.59 g/mol
• IUPAC Name: 5-chloro-1H-indazole-7-carbaldehyde
• InChI: InChI=1S/C8H5ClN2O/c9-7-1-5-3-10-11-8(5)6(2-7)4-12/h1-4H,(H,10,11)
• InChI Key: COBMRCLCKOANIR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1C=NN2)C=O)Cl

Description

5-chloro-1H-indazole-7-carbaldehyde is a useful research compound. Its molecular formula is C8H5ClN2O and its molecular weight is 180.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Bromo-5-chloro-1H-indazole (0.44 g, 1.90 mmol) and sodium hydride were combined in tetrahydrofuran (5 mL) at 0° C. After 15 min, cooling was removed and the mixture stirred at room temperature for 20 min. The stirred mixture was cooled to −78° C. and treated with a solution of tert-butyllithium in pentane (1.7 M, 2.4 mL, 3.99 mmol) over several minutes. The mixture was allowed to gradually warm to −20° C. over 1 h, re-cooled to −78° C. and treated with dimethylformamide (220 μL, 2.85 mmol). The reaction was warmed to 0° C. over several hours, then treated with saturated ammonium chloride. The reaction was diluted with ethyl acetate. The layers were separated. The organic layer was washed with brine (2×), dried over sodium sulfate, filtered and concentrated to afford 0.3 g (87%) as a white powder. LC/MS (HPLC method 1): tR=1.88 min, 181.02(MH)+.